Cas no 25387-93-3 ((Quinolin-8-olato)lithium)

(Quinolin-8-olato)lithium is an organometallic compound featuring a lithium ion coordinated to the quinolin-8-olate ligand. This compound is of interest in synthetic chemistry due to its utility as a reactive intermediate in the preparation of metal-organic frameworks (MOFs) and coordination polymers. Its chelating properties enhance stability in complex formation, while the lithium center provides high reactivity in nucleophilic and deprotonation reactions. The quinolin-8-olate moiety contributes to electron delocalization, improving catalytic efficiency in cross-coupling and polymerization processes. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its well-defined structure makes it valuable for mechanistic studies in organolithium chemistry.
(Quinolin-8-olato)lithium structure
(Quinolin-8-olato)lithium structure
Product Name:(Quinolin-8-olato)lithium
CAS No:25387-93-3
MF:C9H6LiNO
MW:151.091042041779
MDL:MFCD00152778
CID:259313
PubChem ID:354333153
Update Time:2025-06-11

(Quinolin-8-olato)lithium Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinol, lithiumsalt (1:1)
    • (8-Quinolinolato)lithium
    • lithium,quinolin-8-olate
    • (Quinolin-8-olato)lithium
    • 8-Hydroxyquinolinolato-lithium
    • EINECS 246-932-3
    • lithium 8-hydroxyquinolate
    • lithium 8-hydroxyquinolinate
    • lithium 8-quinolinate
    • Lithium-8-chinolinolat
    • quinolin-8-ol,lithium-salt
    • (8-Hydroxyquinolinato)lithium
    • 8-Hydroxyquinoline lithium
    • 8-Quinolinol lithium salt
    • Liq
    • lithium 8-quinolinolate
    • lithium quinolin-8-olate
    • C9H6LiNO
    • Liq, sublimed
    • 8-hydroxyquinolinola
    • 8-Quinolyloxylithium
    • lithium;quinolin-8-olate
    • lithium 8-hydroxyquinolinolate
    • liq , 8-hydroxyquinolinolato-lithium
    • VQ10502
    • RP21435
    • Q0100
    • A818083
    • lithiumquinolin-8-olate
    • Liq; Lithium 8-Hydroxyquinolinolate
    • 850918-68-2
    • J-519447
    • SCHEMBL245222
    • (8-Quinolinolato)lithium, >/=98%
    • AKOS025149287
    • CS-0168837
    • 25387-93-3
    • A924857
    • MFCD00152778
    • FT-0686895
    • DTXSID20180035
    • F14143
    • NS00084077
    • DTXCID30102526
    • FQHFBFXXYOQXMN-UHFFFAOYSA-M
    • (8-Quinolinolato)lithium, 8-Hydroxyquinoline lithium, 8-Quinolinol lithium salt
    • 8-Quinolinol, lithium salt
    • 3W-0603
    • LITHIUM(1+) QUINOLIN-8-OLATE
    • MDL: MFCD00152778
    • Inchi: 1S/C9H7NO.Li/c11-8-5-1-3-7-4-2-6-10-9(7)8;/h1-6,11H;/q;+1/p-1
    • InChI Key: FQHFBFXXYOQXMN-UHFFFAOYSA-M
    • SMILES: [O-]C1=CC=CC2=CC=CN=C21.[Li+]

Computed Properties

  • Exact Mass: 151.06100
  • Monoisotopic Mass: 151.06094225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36

Experimental Properties

  • Melting Point: 350-360°C
  • PSA: 35.95000
  • LogP: 2.37860

(Quinolin-8-olato)lithium Security Information

(Quinolin-8-olato)lithium Pricemore >>

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(Quinolin-8-olato)lithium Production Method

Additional information on (Quinolin-8-olato)lithium

Quinolin-8-olato)lithium and Its Significance in Modern Chemical Research

The compound with the CAS number 25387-93-3, known as (Quinolin-8-olato)lithium, represents a fascinating intersection of organic chemistry and material science. This lithium salt of 8-hydroxyquinoline has garnered significant attention in recent years due to its unique structural properties and versatile applications in catalysis, coordination chemistry, and advanced material synthesis. Understanding its chemical behavior, synthesis methods, and emerging research applications provides valuable insights into the broader field of inorganic and organometallic chemistry.

In the realm of coordination chemistry, (Quinolin-8-olato)lithium serves as an excellent ligand precursor for the development of complex metal complexes. The 8-hydroxyquinoline moiety exhibits strong chelating properties, enabling the formation of stable coordination bonds with various transition metals. These metal complexes have demonstrated remarkable catalytic activity in organic transformations, such as cross-coupling reactions, oxidation processes, and polymerization reactions. Recent studies have highlighted the use of 25387-93-3-derived complexes in the synthesis of fine chemicals and pharmaceutical intermediates, underscoring their industrial relevance.

The synthesis of (Quinolin-8-olato)lithium typically involves the reaction of 8-hydroxyquinoline with lithium bases under controlled conditions. The resulting lithium salt is highly reactive and sensitive to moisture, necessitating anhydrous environments for storage and handling. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial applications. The lithium cation plays a crucial role in stabilizing the 8-hydroxyquinoline ligand, enhancing its coordination capabilities and influencing the overall reactivity of the metal complexes it forms.

One of the most compelling aspects of (Quinolin-8-olato)lithium is its application in the development of luminescent materials. Metal complexes derived from this ligand system exhibit excellent photophysical properties, including high quantum yields and long lifetimes. These characteristics make them suitable for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors. Researchers have leveraged these properties to create novel materials with tailored emission wavelengths, opening up possibilities for applications in display technologies and bioimaging.

In addition to its role in catalysis and materials science, 25387-93-3 has found utility in medicinal chemistry. The 8-hydroxyquinoline scaffold is a well-known pharmacophore found in various bioactive molecules. By incorporating this moiety into metal complexes, scientists have designed novel compounds with potential therapeutic applications. For instance, studies have explored the antimicrobial and anti-inflammatory properties of certain quinoline-based metal complexes. The lithium salt acts as a key component in these systems, modulating their biological activity and improving their solubility.

The influence of (Quinolin-8-olato)lithium on polymer science is another area of growing interest. Transition metal complexes containing this ligand have been employed as initiators or catalysts in polymerization reactions, leading to the synthesis of polymers with unique structural and mechanical properties. These polymers find applications in coatings, adhesives, and advanced composites. The ability to fine-tune the properties of these materials through ligand design offers exciting opportunities for innovation in industrial applications.

Recent research has also highlighted the role of 25387-93-3 in sustainable chemistry. The development of green synthetic routes for quinoline derivatives has been a focus area due to environmental concerns associated with traditional methods. Researchers have explored solvent-free reactions and catalytic processes that minimize waste generation while maintaining high yields. These advancements align with global efforts to promote sustainable chemical practices.

The future prospects for (Quinolin-8-olato)lithium are promising, with ongoing investigations aimed at expanding its applications across multiple disciplines. Efforts are underway to develop new synthetic strategies that enhance its stability and reactivity under various conditions. Additionally, interdisciplinary collaborations between chemists, physicists, and engineers are expected to yield innovative materials with unprecedented functionalities.

In conclusion, (Quinolin-8-olato)lithium, identified by CAS number 25387-93-3, is a versatile compound with far-reaching implications in chemical research. Its unique coordination chemistry makes it invaluable for catalysis, materials science, pharmaceuticals, and polymer science. As research continues to uncover new applications for this compound, its significance is likely to grow even further.

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